Cas no 1597976-51-6 (1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1597976-51-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5210280
• PubChem ID: 75481359
• Update Time: 2026-03-06

1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedione, 1,4-dihydro-1-(4-hydroxycyclohexyl)-
• 1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• Inchi： 1S/C10H14N2O3/c13-8-3-1-7(2-4-8)12-6-5-11-9(14)10(12)15/h5-8,13H,1-4H2,(H,11,14)
• InChI Key： JIOFTXUONQSKOH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCC(O)CC2)C=CNC1=O

Additional information on 1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Overview of 1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1597976-51-6)

1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1597976-51-6) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tetrahydropyrazine-dione core and 4-hydroxycyclohexyl substituent, exhibits promising potential in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and therapeutic applications.

The molecular structure of 1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione combines a cyclohexyl moiety with a pyrazine-dione ring, creating a versatile scaffold for medicinal chemistry. This combination is often explored for its ability to interact with biological targets, such as enzymes or receptors, making it a candidate for treating various conditions. Recent studies have highlighted its potential in addressing oxidative stress-related disorders and inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics.

In the context of drug design, the hydroxycyclohexyl group in CAS No. 1597976-51-6 enhances solubility and bioavailability, critical factors for oral drug formulations. The tetrahydropyrazine-2,3-dione core, on the other hand, is known for its hydrogen-bonding capabilities, which can improve target binding affinity. These properties make the compound a subject of interest for researchers focusing on central nervous system (CNS) drugs and metabolic disease therapies, areas where molecular flexibility and pharmacokinetic optimization are paramount.

From a synthetic chemistry perspective, 1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione is synthesized through multi-step organic reactions, often involving cyclohexane oxidation and pyrazine ring formation. Its purity and stability are rigorously tested using advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with pharmaceutical standards. The compound’s CAS registry number (1597976-51-6) serves as a unique identifier, facilitating global research collaboration and regulatory documentation.

Current market trends emphasize the demand for small-molecule therapeutics, and 1597976-51-6 fits into this niche due to its modular structure. Its potential applications span neuroprotection, anti-inflammatory agents, and even cosmeceuticals, where its antioxidant properties could be leveraged. As the pharmaceutical industry shifts toward sustainable chemistry, this compound’s synthetic routes are also being optimized for green chemistry principles, reducing environmental impact.

In summary, 1-(4-hydroxycyclohexyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1597976-51-6) represents a compelling case study in modern drug development. Its structural ingenuity, combined with its therapeutic potential, positions it as a valuable asset for researchers tackling complex diseases and age-related conditions. Future studies will likely explore its mechanistic pathways and clinical translatability, further solidifying its role in advancing biomedical science.